Cas no 173435-38-6 (4-(propan-2-yloxy)pyridin-3-amine)

4-(Propan-2-yloxy)pyridin-3-amine is a substituted pyridine derivative featuring an isopropoxy group at the 4-position and an amine functionality at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif allows for further functionalization, enabling the preparation of more complex heterocyclic systems. The presence of both electron-donating (amine) and moderately electron-withdrawing (isopropoxy) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for researchers exploring novel bioactive molecules or tailored synthetic pathways.
4-(propan-2-yloxy)pyridin-3-amine structure
173435-38-6 structure
Product Name:4-(propan-2-yloxy)pyridin-3-amine
CAS No:173435-38-6
MF:C8H12N2O
MW:152.193681716919
CID:3813173
PubChem ID:21464336
Update Time:2025-06-09

4-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 4-(1-methylethoxy)-
    • 4-Isopropoxy-pyridin-3-ylamine
    • 3-AMINO-4-(ISO-PROPOXY)PYRIDINE
    • 4-Isopropoxypyridin-3-amine
    • 4-(propan-2-yloxy)pyridin-3-amine
    • SCHEMBL6118588
    • OMNWMGVJNXCUIQ-UHFFFAOYSA-N
    • 173435-38-6
    • DB-106859
    • EN300-1295943
    • SB54643
    • Inchi: 1S/C8H12N2O/c1-6(2)11-8-3-4-10-5-7(8)9/h3-6H,9H2,1-2H3
    • InChI Key: OMNWMGVJNXCUIQ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(OC(C)C)=C1N

Computed Properties

  • Exact Mass: 152.094963011Da
  • Monoisotopic Mass: 152.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 48.1Ų

4-(propan-2-yloxy)pyridin-3-amine Pricemore >>

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